Cas no 1005756-44-4 (Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate)

• Product Name: Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate
• CAS No: 1005756-44-4
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6261566
• PubChem ID: 57542432
• Update Time: 2025-06-12

Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3-(aminomethyl)pyridin-2-yl)methyl)carbamate
• tert-butyl N-{[3-(aminomethyl)pyridin-2-yl]methyl}carbamate
• EN300-6959286
• YZZBBOFJLVQKOP-UHFFFAOYSA-N
• tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate
• SCHEMBL12663061
• 1005756-44-4
• Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-8-10-9(7-13)5-4-6-14-10/h4-6H,7-8,13H2,1-3H3,(H,15,16)
• InChI Key： YZZBBOFJLVQKOP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(=CC=CN=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate

Professional Introduction to Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate (CAS No. 1005756-44-4)

Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate, with the CAS number 1005756-44-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and molecular synthesis. The structural uniqueness of this molecule, characterized by its tert-butyl group and the presence of a pyridine ring substituted with an aminomethyl moiety, makes it a promising candidate for various biochemical interactions and therapeutic applications.

The significance of Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate lies in its potential as a building block in the synthesis of more complex pharmaceutical agents. The carbamate functional group, specifically, is known for its ability to participate in various chemical reactions, including hydrolysis, condensation, and nucleophilic substitution, which are crucial for the development of novel drugs. Recent studies have highlighted the role of carbamates in modulating enzyme activities and serving as intermediates in the synthesis of bioactive molecules.

In the realm of medicinal chemistry, the incorporation of pyridine rings into drug molecules has been extensively explored due to the favorable electronic properties and biological activity of pyridine derivatives. The presence of an aminomethyl group in Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate adds an additional layer of reactivity, enabling further functionalization and customization for specific pharmacological targets. This feature makes it particularly interesting for researchers looking to develop targeted therapies.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate interacts with biological targets. These studies have revealed that the compound can exhibit binding affinities comparable to some known pharmacological agents, suggesting its potential as a lead compound in drug discovery programs. The tert-butyl group, while providing steric hindrance that can enhance binding specificity, also contributes to the overall stability of the molecule, making it a robust candidate for further development.

The synthesis of Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and advanced catalytic systems is essential to ensure high yields and minimal byproduct formation. Modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize the production process, making it more efficient and scalable.

In conclusion, Tert-butyl (3-(aminomethyl)pyridin-2-yl)methylcarbamate (CAS No. 1005756-44-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in drug development is expected to grow further.